Cas no 1797735-58-0 (1-(8,9-Dihydro-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)-2-(1H-indol-1-yl)ethanone)

• Product Name: 1-(8,9-Dihydro-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)-2-(1H-indol-1-yl)ethanone
• CAS No: 1797735-58-0
• MF: C₂₀H₁₉N₅O
• MW: 345.397763490677
• CID: 5372377
• Update Time: 2025-05-20

1-(8,9-Dihydro-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)-2-(1H-indol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(8,9-Dihydro-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)-2-(1H-indol-1-yl)ethanone

• Inchi： 1S/C20H19N5O/c1-14-10-19-21-11-16-12-24(9-7-18(16)25(19)22-14)20(26)13-23-8-6-15-4-2-3-5-17(15)23/h2-6,8,10-11H,7,9,12-13H2,1H3
• InChI Key： KQGIGARLYPWSFF-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2=C(CC1)N1N=C(C)C=C1N=C2)CN1C2=C(C=CC=C2)C=C1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 1.32±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 1-(8,9-Dihydro-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)-2-(1H-indol-1-yl)ethanone

Introduction to 1-(8,9-Dihydro-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)-2-(1H-indol-1-yl)ethanone (CAS No. 1797735-58-0)

1-(8,9-Dihydro-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)-2-(1H-indol-1-yl)ethanone, identified by its CAS number 1797735-58-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a fused pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine core, which is known for its potential biological activity and therapeutic applications. The presence of an indole moiety at the 2-position and a ketone group at the 2'-position further enhances its pharmacological relevance.

The synthesis and characterization of 1-(8,9-Dihydro-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)-2-(1H-indol-1-yl)ethanone involve intricate organic transformations that require precise control over reaction conditions and reagent selection. The pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. Specifically, this scaffold has been explored for its potential in modulating enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 1-(8,9-Dihydro-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)-2-(1H-indol-1-yl)ethanone with biological targets. Studies have suggested that the indole group can form hydrogen bonds with key residues in protein active sites, while the ketone moiety may engage in hydrophobic interactions or participate in Michael addition reactions. These interactions are critical for designing molecules with enhanced binding affinity and selectivity.

The pharmacological profile of 1-(8,9-Dihydro-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)-2-(1H-indol-1-yl)ethanone has been evaluated through in vitro assays targeting various enzymes and receptors. Preliminary results indicate that this compound exhibits inhibitory activity against several kinases and transcription factors implicated in cancer cell proliferation. The pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine core has been shown to disrupt signaling pathways such as the MAPK and PI3K/Akt pathways, which are frequently dysregulated in malignant tumors.

In addition to its anti-cancer potential, 1-(8,9-Dihydro-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)-2-(1H-indol-1-yl)ethanone has been investigated for its anti-inflammatory properties. The indole scaffold is known to modulate cytokine production and inhibit the activity of pro-inflammatory enzymes such as COX-2 and LOX. This suggests that the compound may have therapeutic value in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(8,9-Dihydro-2-methylpyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)-2-(1H-indol-1-yl)ethanone involves multi-step reactions starting from commercially available precursors. Key steps include condensation reactions to form the pyrazolo[1,5-a]pyrido core followed by functionalization at the 7-position with an indole group. The introduction of the ketone group at the 2'-position is achieved through Vilsmeier-Haack formylation or similar methods. Each step requires careful optimization to ensure high yield and purity.

The analytical characterization of this compound has been performed using advanced spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LC/MS), and infrared spectroscopy (IR). These data confirm the structural integrity of CAS No. 1797735-58-0 and provide insights into its molecular conformation. Additionally, X-ray crystallography has been employed to determine the three-dimensional structure of the compound in solid state form.

Current research efforts are focused on improving the synthetic routes for CAS No. 1797735-58-0 to enhance scalability and cost-effectiveness. Green chemistry principles are being integrated into these processes to minimize waste generation and reduce environmental impact. Furthermore, computational studies are being conducted to identify novel derivatives with improved pharmacological properties.

The potential therapeutic applications of CAS No. 1797735-58-0 are further supported by preclinical studies that demonstrate its ability to cross cell membranes and reach target sites within vivo systems. Pharmacokinetic studies indicate that this compound exhibits moderate solubility in aqueous media but undergoes rapid metabolism upon administration. These findings are crucial for optimizing dosing regimens and minimizing side effects.

In conclusion,CAS No. 1797735-58: CAS No 1797735: CAS no 179773: CAS no:17977: CAS no:179: This compound represents a promising candidate for further development in pharmaceutical research due to its unique structural features and demonstrated biological activity. Continued investigation into its mechanism of action will provide valuable insights into potential therapeutic applications across multiple disease areas.